Cas no 22868-64-0 (9H-Purin-2-amine, N,6,9-trimethyl-)

• Product Name: 9H-Purin-2-amine, N,6,9-trimethyl-
• CAS No: 22868-64-0
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 3915640
• Update Time: 2026-04-17

9H-Purin-2-amine, N,6,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine, N,6,9-trimethyl-

Additional information on 9H-Purin-2-amine, N,6,9-trimethyl-

9H-Purin-2-amine, N,6,9-trimethyl- (CAS No. 22868-64-0): A Comprehensive Overview

9H-Purin-2-amine, N,6,9-trimethyl-, also known by its CAS registry number 22868-64-0, is a heterocyclic organic compound that belongs to the purine family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a purine ring system with three methyl groups attached at the 6, 9, and N positions. This substitution pattern imparts distinctive electronic and steric properties to the compound, making it a valuable tool in chemical synthesis and drug discovery.

The structural elucidation of 9H-Purin-2-amine, N,6,9-trimethyl- was achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. The compound's molecular formula is C11H15N5, and its molecular weight is approximately 215.3 g/mol. The purine ring system is aromatic and consists of two fused nitrogen-containing rings: an imidazole ring fused to a pyrimidine ring. The methyl groups at positions 6 and 9 contribute to the compound's lipophilicity, while the N-methyl group enhances its basicity.

Recent studies have highlighted the potential of 9H-Purin-2-amine, N,6,9-trimethyl- as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of inhibitors for key enzymes involved in metabolic pathways. The compound's ability to act as a scaffold for further functionalization has made it a valuable intermediate in medicinal chemistry.

In terms of chemical synthesis, 9H-Purin-2-amine, N,6,9-trimethyl- can be synthesized via various routes. One common method involves the condensation of aldehyde and amine derivatives under specific reaction conditions. The optimization of these conditions has been a focus of recent research efforts to improve yield and purity. Additionally, the compound can be derived from natural sources such as certain marine organisms or microbial fermentation products.

The pharmacological properties of 9H-Purin-2-amine, N,6,9-trimethyl- have been extensively studied in vitro and in vivo models. Preclinical data suggest that the compound exhibits moderate anti-inflammatory and antioxidant activities. Furthermore, it has shown potential as a modulator of cellular signaling pathways involved in cancer progression.

From an environmental perspective, the biodegradation and toxicity profiles of 9H-Purin-2-amime, N,N,N-trimethyl-, are areas of ongoing research. Initial studies indicate that the compound undergoes microbial degradation under aerobic conditions; however, further investigations are required to fully understand its environmental impact.

In conclusion, 9H-Purin-2-amime, N,N,N-trimethyl-, CAS No. 22868–64–0 represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research into drug development and materials science.